Cas no 1822486-89-4 (1,2-Piperidinedicarboxylic acid, 4,4-difluoro-, 1-(9H-fluoren-9-ylmethyl) ester)

• Product Name: 1,2-Piperidinedicarboxylic acid, 4,4-difluoro-, 1-(9H-fluoren-9-ylmethyl) ester
• CAS No: 1822486-89-4
• MF: C₂₁H₁₉F₂NO₄
• MW: 387.37667298317
• CID: 5103586
• Update Time: 2025-05-19

1,2-Piperidinedicarboxylic acid, 4,4-difluoro-, 1-(9H-fluoren-9-ylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Piperidinedicarboxylic acid, 4,4-difluoro-, 1-(9H-fluoren-9-ylmethyl) ester

• Inchi： 1S/C21H19F2NO4/c22-21(23)9-10-24(18(11-21)19(25)26)20(27)28-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-18H,9-12H2,(H,25,26)
• InChI Key： KCCWEROYFWUHQL-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCC(F)(F)CC1C(O)=O

Additional information on 1,2-Piperidinedicarboxylic acid, 4,4-difluoro-, 1-(9H-fluoren-9-ylmethyl) ester

Comprehensive Overview of 1,2-Piperidinedicarboxylic acid, 4,4-difluoro-, 1-(9H-fluoren-9-ylmethyl) ester (CAS No. 1822486-89-4)

The compound 1,2-Piperidinedicarboxylic acid, 4,4-difluoro-, 1-(9H-fluoren-9-ylmethyl) ester (CAS No. 1822486-89-4) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its piperidine backbone and fluorenylmethyl protecting group, is widely utilized in peptide synthesis and drug discovery. Its unique structural features, including the 4,4-difluoro substitution, make it a valuable building block for designing novel bioactive compounds. Researchers are particularly interested in its potential applications in targeted drug delivery and enzyme inhibition studies.

In recent years, the demand for fluorinated piperidine derivatives has surged due to their enhanced metabolic stability and bioavailability. The 1-(9H-fluoren-9-ylmethyl) ester moiety in this compound provides excellent protection for carboxylic acids during solid-phase peptide synthesis (SPPS), a technique widely employed in the production of therapeutic peptides. As the pharmaceutical industry continues to explore peptide-based therapeutics, compounds like CAS 1822486-89-4 are becoming increasingly relevant. This aligns with the growing trend of personalized medicine and the search for more efficient synthetic methodologies.

From a synthetic chemistry perspective, the 4,4-difluoro modification in the piperidine ring introduces steric and electronic effects that can significantly alter the reactivity and binding affinity of the resulting molecules. This has led to its use in the development of protease inhibitors and GPCR modulators, which are critical in treating various diseases. Additionally, the fluorenylmethyl group is known for its ease of removal under mild conditions, making it a preferred choice for temporary protection in multi-step syntheses.

The compound's role in peptide coupling reactions and its compatibility with Fmoc-based strategies have made it a staple in modern organic synthesis laboratories. With the rise of AI-driven drug discovery, researchers are leveraging computational tools to predict the optimal use of such building blocks, further enhancing their utility. The integration of machine learning in chemical synthesis has opened new avenues for optimizing reaction conditions and reducing waste, making compounds like 1,2-Piperidinedicarboxylic acid, 4,4-difluoro-, 1-(9H-fluoren-9-ylmethyl) ester even more indispensable.

Another area of interest is the compound's potential in bioconjugation and prodrug design. The fluorine atoms in its structure can improve membrane permeability and pharmacokinetic properties, which are crucial for developing orally active drugs. This has sparked discussions in scientific forums about the broader applications of fluorinated building blocks in addressing challenges related to drug delivery and bioavailability. As such, CAS 1822486-89-4 is often highlighted in reviews and research papers focusing on innovative synthetic approaches.

Environmental and regulatory considerations also play a role in the compound's popularity. Unlike some traditional reagents, 1,2-Piperidinedicarboxylic acid derivatives are often designed to minimize hazardous byproducts, aligning with the principles of green chemistry. This resonates with the increasing emphasis on sustainable practices in the pharmaceutical industry. Researchers are actively exploring ways to incorporate such compounds into eco-friendly synthesis protocols, further driving their adoption.

In summary, 1,2-Piperidinedicarboxylic acid, 4,4-difluoro-, 1-(9H-fluoren-9-ylmethyl) ester (CAS No. 1822486-89-4) represents a versatile and valuable tool in contemporary chemical research. Its applications span from peptide synthesis to drug development, and its unique properties make it a subject of ongoing investigation. As the scientific community continues to explore new frontiers in medicinal chemistry, this compound is poised to remain a key player in the development of next-generation therapeutics.